Eniporide hydrochloride
Eniporide hydrochloride
Emopamil, also known as levemopamil or (+-)emopamil, belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Emopamil is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, emopamil is primarily located in the membrane (predicted from logP).
Emopamil is an organic amino compound and a member of benzenes.
Prevents renal injury after warm & cold ischemia.
Emopamil is an organic amino compound and a member of benzenes.
Prevents renal injury after warm & cold ischemia.
Brand Name:
Vulcanchem
CAS No.:
211813-86-4
VCID:
VC0197433
InChI:
InChI=1S/C23H30N2/c1-20(2)23(19-24,22-13-8-5-9-14-22)16-10-17-25(3)18-15-21-11-6-4-7-12-21/h4-9,11-14,20H,10,15-18H2,1-3H3
SMILES:
CC(C)C(CCCN(C)CCC1=CC=CC=C1)(C#N)C2=CC=CC=C2
Molecular Formula:
C23H30N2
Molecular Weight:
334.5 g/mol
Eniporide hydrochloride
CAS No.: 211813-86-4
Inhibitors
VCID: VC0197433
Molecular Formula: C23H30N2
Molecular Weight: 334.5 g/mol
| CAS No. | 211813-86-4 |
|---|---|
| Product Name | Eniporide hydrochloride |
| Molecular Formula | C23H30N2 |
| Molecular Weight | 334.5 g/mol |
| IUPAC Name | 5-[methyl(2-phenylethyl)amino]-2-phenyl-2-propan-2-ylpentanenitrile |
| Standard InChI | InChI=1S/C23H30N2/c1-20(2)23(19-24,22-13-8-5-9-14-22)16-10-17-25(3)18-15-21-11-6-4-7-12-21/h4-9,11-14,20H,10,15-18H2,1-3H3 |
| Standard InChIKey | DWAWDSVKAUWFHC-UHFFFAOYSA-N |
| SMILES | CC(C)C(CCCN(C)CCC1=CC=CC=C1)(C#N)C2=CC=CC=C2 |
| Canonical SMILES | CC(C)C(CCCN(C)CCC1=CC=CC=C1)(C#N)C2=CC=CC=C2 |
| Physical Description | Solid |
| Description | Emopamil, also known as levemopamil or (+-)emopamil, belongs to the class of organic compounds known as phenylbutylamines. Phenylbutylamines are compounds containing a phenylbutylamine moiety, which consists of a phenyl group substituted at the fourth carbon by an butan-1-amine. Emopamil is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, emopamil is primarily located in the membrane (predicted from logP). Emopamil is an organic amino compound and a member of benzenes. Prevents renal injury after warm & cold ischemia. |
| Synonyms | 2-isopropyl-5(methylphen-ethylamino)-2-phenylvaleronitrile hydrochloride emopamil emopamil, (+)-isomer emopamil, (+-)-isomer emopamil, (-)-isomer levemopamil |
| PubChem Compound | 71225 |
| Last Modified | Nov 11 2021 |
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